4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester

• Molecular Formula: C22H24F3NO11
• Molecular Weight: 535.4 g/mol
• IUPAC Name: methyl (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-[2-oxo-4-(trifluoromethyl)chromen-7-yl]oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• InChI: InChI=1S/C22H24F3NO11/c1-9(28)26-17-13(29)7-21(20(33)34-2,37-19(17)18(32)14(30)8-27)36-10-3-4-11-12(22(23,24)25)6-16(31)35-15(11)5-10/h3-6,13-14,17-19,27,29-30,32H,7-8H2,1-2H3,(H,26,28)/t13-,14+,17+,18+,19+,21+/m0/s1
• InChI Key: UEBOHHUZMLBUHI-GKHMPSLRSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)OC)OC2=CC3=C(C=C2)C(=CC(=O)O3)C(F)(F)F)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC2=CC3=C(C=C2)C(=CC(=O)O3)C(F)(F)F)O

Description

4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester is a fluorogenic intermediate with the molecular formula C22H24F3NO11 and a molecular weight of 535.42. This compound is known for its applications in various scientific research fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester typically involves the following steps:

• Starting Materials: The synthesis begins with the appropriate starting materials, such as 4-trifluoromethylumbelliferone and alpha-D-N-acetylneuraminic acid.

• Activation: The starting materials are activated using suitable reagents to form reactive intermediates.

• Coupling Reaction: The activated intermediates are then coupled under controlled reaction conditions to form the desired compound.

• Purification: The final product is purified using techniques such as chromatography to obtain the pure compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using reactors and automated systems to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure.

• Substitution: Substitution reactions can introduce new substituents at specific positions on the molecule.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium-based reagents.

• Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester is widely used in scientific research due to its unique properties:

• Chemistry: It serves as a fluorogenic probe in chemical assays to detect and measure enzymatic activities.

• Biology: The compound is used in biological studies to investigate cellular processes and enzyme functions.

• Medicine: It has applications in medical research, particularly in the study of diseases related to glycoproteins and glycolipids.

• Industry: The compound is utilized in the development of diagnostic tools and pharmaceuticals.

Mechanism of Action

The mechanism by which 4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester exerts its effects involves its interaction with specific molecular targets and pathways. The compound acts as a substrate for certain enzymes, leading to the release of a fluorescent signal upon enzymatic cleavage. This fluorescence can be measured and quantified, providing valuable information about enzyme activity and other biological processes.

Comparison with Similar Compounds

4-Trifluoromethylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester is unique in its structure and applications compared to other similar compounds. Some similar compounds include:

• 4-Methylumbelliferyl Alpha-D-N-Acetylneuraminate Methyl Ester: This compound lacks the trifluoromethyl group, resulting in different fluorescence properties.

• 4-Trifluoromethylumbelliferyl Beta-D-N-Acetylneuraminate Methyl Ester: The beta-anomer of the compound has a different spatial arrangement, affecting its reactivity and applications.